Methyl 2-O-mannopyranosyltalopyranoside

• CAS RN: 111462-52-3
• Molecular Formula: C13H24O11
• Molecular Weight: 356.32 g/mol
• IUPAC Name: (2R,3S,4S,5S,6R)-2-[(2S,3S,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C13H24O11/c1-21-13-11(9(19)7(17)5(3-15)23-13)24-12-10(20)8(18)6(16)4(2-14)22-12/h4-20H,2-3H2,1H3/t4-,5-,6-,7+,8+,9+,10+,11+,12-,13+/m1/s1
• InChI Key: YUAFWDJFJCEDHL-BHRBZLADSA-N
• Isomeric SMILES: CO[C@@H]1[C@H]([C@H]([C@H]([C@H](O1)CO)O)O)O[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: COC1C(C(C(C(O1)CO)O)O)OC2C(C(C(C(O2)CO)O)O)O
• synonyms: Me 2-O-MPTP; methyl 2-O-mannopyranosyltalopyranoside

Description

Methyl 2-O-mannopyranosyltalopyranoside is a carbohydrate molecule that has gained significant attention in scientific research due to its potential applications in various fields. It is a disaccharide composed of mannose and talose, and its synthesis method involves several steps.

Mechanism of Action

The mechanism of action of Methyl 2-O-mannopyranosyltalopyranoside is not fully understood. However, it has been suggested that it may act as a ligand for certain receptors, modulate the activity of enzymes, or interfere with bacterial cell wall synthesis.
Biochemical and Physiological Effects:
Methyl 2-O-mannopyranosyltalopyranoside has been shown to have various biochemical and physiological effects. It has been found to enhance the production of cytokines, stimulate the activity of macrophages, and inhibit the growth of certain bacterial species. Additionally, it has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-O-mannopyranosyltalopyranoside in lab experiments is its ability to modulate the immune system and inhibit bacterial growth. However, its complex synthesis method and high cost may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 2-O-mannopyranosyltalopyranoside. These include investigating its potential as a therapeutic agent for immune-related disorders, exploring its role in bacterial cell wall synthesis, and developing more efficient synthesis methods.
In conclusion, Methyl 2-O-mannopyranosyltalopyranoside is a carbohydrate molecule that has shown potential applications in various scientific research fields. Its synthesis method involves several steps, and it has been studied for its ability to modulate the immune system, inhibit bacterial growth, and act as a substrate for enzymes. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl 2-O-mannopyranosyltalopyranoside involves the reaction of 2,3,4,6-tetra-O-acetyl-α-D-mannopyranosyl bromide with 1,2,3,4-tetra-O-acetyl-α-D-talopyranose in the presence of silver carbonate. The resulting product is then deacetylated with sodium methoxide to obtain Methyl 2-O-mannopyranosyltalopyranoside.

Scientific Research Applications

Methyl 2-O-mannopyranosyltalopyranoside has shown potential applications in various scientific research fields, including immunology, microbiology, and biochemistry. It has been studied for its ability to modulate the immune system, inhibit bacterial growth, and act as a substrate for enzymes.